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Compound of Interest

Compound Name:
1-Hexyl-2,3-dimethylimidazolium

Iodide

Cat. No.: B1523560 Get Quote

1-Hexyl-2,3-dimethylimidazolium iodide, identified by CAS number 288627-94-1, is a

prominent member of the imidazolium-based ionic liquids (ILs). These materials, often defined

as salts with melting points below 100°C, have emerged as a pivotal class of compounds in

modern chemistry. Characterized by their negligible vapor pressure, high thermal stability, and

tunable physicochemical properties, ILs like 1-Hexyl-2,3-dimethylimidazolium iodide are at

the forefront of green chemistry initiatives, offering sustainable alternatives to volatile organic

compounds (VOCs).[1]

This guide, intended for researchers, scientists, and drug development professionals, provides

a comprehensive overview of 1-Hexyl-2,3-dimethylimidazolium iodide. We will delve into its

core physicochemical properties, outline a standard synthetic methodology, explore its key

applications with mechanistic insights, and provide essential safety and handling protocols. The

narrative is designed to blend technical accuracy with the practical insights of a senior

application scientist, explaining the causality behind its utility in various fields, from renewable

energy to biotechnology.

Part 1: Physicochemical and Structural
Characteristics
The unique properties of 1-Hexyl-2,3-dimethylimidazolium iodide stem directly from its

molecular architecture. The structure consists of an imidazolium cation and an iodide anion.

The cation features a five-membered heterocyclic ring with two nitrogen atoms, which is
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substituted with a methyl group at the C2 position, and methyl and hexyl groups at the N1 and

N3 positions, respectively. This specific arrangement of alkyl chains and the presence of the

C2-methyl group significantly influence its physical state, thermal stability, and performance in

applications compared to its more common C2-unsubstituted analogue, 1-hexyl-3-

methylimidazolium iodide.
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Caption: Molecular structure of 1-Hexyl-2,3-dimethylimidazolium Iodide.
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Core Properties Summary
The following table summarizes the key physicochemical properties of 1-Hexyl-2,3-
dimethylimidazolium iodide, compiled from various supplier and safety datasheets.

Property Value References

CAS Number 288627-94-1 [1][2][3][4][5]

Molecular Formula C₁₁H₂₁IN₂ [1][3][4][5][6]

Molecular Weight 308.21 g/mol [1][4][5][6]

Appearance
White to yellow/orange

crystalline powder
[1][3][4][5]

Purity ≥98.0% (HPLC) [1][2][3][4][5]

Physical State (20°C) Solid [3][4][5]

Melting Point No data available [3]

Solubility No data available [3][5]

Storage Conditions
Room temperature, cool, dark,

under inert gas
[3][4][6]

Key Characteristics
Hygroscopic, excellent thermal

stability
[1][3][4]

Structural Insights and Causality
Impact of C2-Methylation: The methyl group at the C2 position of the imidazolium ring is a

critical feature. In applications like solid-state electrolytes, this substitution can disrupt crystal

packing and alter the melting point. For instance, in dye-sensitized solar cells, the use of 1-

alkyl-2,3-dimethylimidazolium iodides was specifically chosen to help ensure the final

electrolyte product remained solid.[7]

Thermal Stability: The compound is noted for its excellent thermal stability and low volatility,

which are hallmark properties of ionic liquids.[1] While specific decomposition temperature

data for this exact compound is scarce, studies on analogous 1-alkyl-2,3-
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dimethylimidazolium nitrate salts have shown that thermal stability tends to decrease as the

length of the N-alkyl chain increases.[8] This suggests that while the hexyl chain provides

desirable lipophilicity, longer chains could potentially compromise thermal stability, making

the hexyl group a balanced choice for many applications.

Part 2: Synthesis and Purification Workflow
The synthesis of 1-Hexyl-2,3-dimethylimidazolium iodide follows a standard and robust

chemical pathway for producing imidazolium salts: the quaternization of an amine. This

reaction involves the alkylation of a tertiary nitrogen atom in the 1,2-dimethylimidazole starting

material with an alkyl halide, in this case, 1-iodohexane.

Reactants

Process Purification1,2-Dimethylimidazole

Quaternization Reaction
(Solvent, e.g., Acetonitrile)

Stir at elevated temperature1-Iodohexane

Wash with Non-Polar Solvent
(e.g., Ethyl Acetate, Hexane)

Crude Product Dry under Vacuum
Final Product:

1-Hexyl-2,3-dimethylimidazolium
Iodide (>98%)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-Hexyl-2,3-dimethylimidazolium Iodide.

Detailed Experimental Protocol: Synthesis
This protocol describes a representative lab-scale synthesis. The causality for each step is

explained to provide a deeper understanding of the process.

Reactant Preparation:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

1,2-dimethylimidazole (1.0 eq.) in a suitable solvent like acetonitrile or toluene.

Causality: Acetonitrile is a common choice as it is a polar aprotic solvent that can dissolve

the imidazolium salt as it forms, facilitating a homogenous reaction. The reaction can also
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be run neat (without solvent), but using a solvent helps control the reaction temperature

and viscosity.

Alkylation Reaction:

Add 1-iodohexane (1.0-1.1 eq.) to the flask. A slight excess of the alkylating agent can

help drive the reaction to completion.

Heat the mixture to reflux (or an appropriate temperature, e.g., 60-80°C) and stir

vigorously for 12-24 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or ¹H NMR by

observing the disappearance of the starting material.

Causality: Heating provides the necessary activation energy for the Sₙ2 reaction between

the nucleophilic N3 of the imidazole and the electrophilic primary carbon of 1-iodohexane.

The iodide is an excellent leaving group, making the reaction efficient.

Isolation of Crude Product:

After the reaction is complete, cool the mixture to room temperature. If a solvent was

used, remove it under reduced pressure using a rotary evaporator.

The resulting product will likely be a viscous oil or a solid.

Causality: Removing the solvent concentrates the product, preparing it for the purification

stage.

Protocol: Purification
Washing:

Add a non-polar solvent such as ethyl acetate or diethyl ether to the crude product and stir

or sonicate vigorously. The ionic liquid product is immiscible in these solvents, while

unreacted non-polar starting materials (like 1-iodohexane) and non-ionic impurities will

dissolve.

Decant the solvent. Repeat this washing step 2-3 times.
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Causality: This liquid-liquid extraction or solid-liquid washing is a critical step to remove

organic-soluble impurities, significantly increasing the purity of the final ionic liquid.

Drying:

Place the washed product in a vacuum oven at a moderate temperature (e.g., 50-70°C) for

several hours until a constant weight is achieved.

Causality: This step removes any residual washing solvent and water. As the compound is

hygroscopic, thorough drying is essential for many applications, especially in

electrochemistry where water content must be minimized.[3][4]

Part 3: Core Applications and Mechanistic Insights
1-Hexyl-2,3-dimethylimidazolium iodide is a versatile compound utilized across several

scientific domains. Its utility is primarily driven by its ionic conductivity, thermal stability, and

unique solvent properties.[1]

Electrolytes in Dye-Sensitized Solar Cells (DSSCs)
One of the most well-documented applications is in the electrolyte for DSSCs.[9] In a DSSC,

the electrolyte is responsible for regenerating the photo-oxidized dye and transporting charge

between the photoanode and the counter electrode. The standard redox mediator for this

process is the iodide/triiodide (I⁻/I₃⁻) couple.[10]
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Caption: Electron and charge transfer cycle in a Dye-Sensitized Solar Cell (DSSC).
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Role and Mechanism: 1-Hexyl-2,3-dimethylimidazolium iodide serves as the source of

iodide ions for the redox couple. When used in a solid polymer electrolyte, it enhances ionic

conductivity.[9] The process is as follows:

Light excites the dye molecule, which injects an electron into the semiconductor (e.g.,

TiO₂) conduction band.

The electron travels through the external circuit to the counter electrode.

The oxidized dye is regenerated by accepting an electron from an iodide ion (I⁻), forming

triiodide (I₃⁻).

At the counter electrode, triiodide is reduced back to iodide by the returning electrons,

completing the circuit.

Performance Enhancement: The presence of imidazolium-based ILs in the electrolyte can

increase the open-circuit voltage (Voc) of the solar cell. A solid polymer electrolyte containing

20% (wt) of the related 1-hexyl-3-methylimidazolium iodide showed the highest ionic

conductivity of 1.83×10⁻³ S/cm, leading to a DSSC with a 3.42% energy conversion

efficiency.[9]

Protocol: Preparation of a Solid Polymer Electrolyte for
DSSCs
This protocol is adapted from methodologies described for similar systems.[9]

Host Polymer Dissolution: Dissolve a biopolymer like rice starch in a suitable solvent system

with heating and stirring until a homogenous solution is obtained.

Salt Addition: Add a primary iodide salt (e.g., NaI) to the polymer solution and continue

stirring until it is fully dissolved. Causality: The salt provides the initial charge carriers.

Ionic Liquid Doping: Add a measured weight percentage of 1-Hexyl-2,3-
dimethylimidazolium iodide to the mixture. Causality: The IL acts as a plasticizer and

significantly increases the ionic conductivity of the polymer matrix.
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Casting and Drying: Pour the final solution into a petri dish and allow the solvent to

evaporate slowly at room temperature. Further dry the resulting film in a desiccator.

Causality: This solution casting technique creates a free-standing, flexible solid electrolyte

film.

Other Key Applications
Supercapacitors (EDLCs): Similar to its role in DSSCs, the compound is used as a dopant in

solid biopolymer electrolytes for electrochemical double-layer capacitors.[11] Its function is to

increase the ionic conductivity of the electrolyte, which is crucial for the rapid charge and

discharge cycles characteristic of supercapacitors.

Green Chemistry and Catalysis: Due to its low volatility and high thermal stability, it serves as

a reusable and environmentally benign solvent for organic reactions.[1] Its ionic nature can

also enhance the solubility of reactants and stabilize catalytic species, sometimes leading to

improved reaction rates and selectivities.

Biotechnology and Separations: The unique solvating properties of this IL are exploited in the

extraction and purification of biomolecules and in liquid-liquid extraction processes for

separating valuable compounds.[1]

Part 4: Safety, Handling, and Disposal
As a laboratory chemical, 1-Hexyl-2,3-dimethylimidazolium iodide requires careful handling

to minimize risk. The information below is synthesized from multiple safety data sheets (SDS).

GHS Hazard and Precautionary Information
Hazard Class GHS Statement

Precautionary
Codes

References

Skin Irritation
H315: Causes skin

irritation

P264, P280,

P302+P352
[3][4][5]

Eye Irritation
H319: Causes serious

eye irritation

P280,

P305+P351+P338
[3][4][5]

Respiratory Irritation
H335: May cause

respiratory irritation
P261, P271 [12]
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Handling and Storage Protocol
Personal Protective Equipment (PPE): Always wear protective gloves (e.g., nitrile), safety

glasses with side shields or goggles, and a lab coat.[3][5]

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.[3][13]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Prevent dust dispersion.[3][5]

Storage: Keep the container tightly closed and store in a cool, dark, and dry place.[3][4] The

compound is hygroscopic; therefore, it is recommended to store it under an inert atmosphere

(e.g., nitrogen or argon) to prevent moisture absorption.[3][4]

Incompatibilities: Store away from strong oxidizing agents.[3]

Disposal
Disposal must be conducted in accordance with all federal, state, and local environmental

regulations.[5] A recommended method is to dissolve the material in a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[3] Do not

allow the substance to enter drains or the environment.

Conclusion
1-Hexyl-2,3-dimethylimidazolium iodide stands out as a highly functional and versatile ionic

liquid. Its tailored molecular structure imparts a valuable combination of thermal stability, ionic

conductivity, and unique solvation properties. These characteristics have established its role as

a key enabling material in next-generation energy devices like dye-sensitized solar cells and

supercapacitors. Furthermore, its application as a green solvent underscores its importance in

the broader shift towards sustainable chemical processes. For researchers in materials

science, electrochemistry, and organic synthesis, this compound offers a powerful tool for

innovation, though its proper handling and storage are paramount to ensuring both

experimental integrity and laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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